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Compound of Interest

Compound Name: 4-Fluoroiodobenzene-13C6

Cat. No.: B12417708 Get Quote

An In-depth Technical Guide to the Molecular Weight of 4-Fluoroiodobenzene-¹³C₆

This guide provides a comprehensive overview of the molecular weight of 4-

Fluoroiodobenzene-¹³C₆, intended for researchers, scientists, and professionals in the field of

drug development. It includes detailed calculations, experimental protocols for verification, and

visual diagrams to illustrate key processes.

Molecular Weight Determination
The molecular weight of 4-Fluoroiodobenzene-¹³C₆ is calculated based on the sum of the

atomic masses of its constituent isotopes. The chemical formula for this isotopically labeled

compound is ¹³C₆H₄FI. The calculation incorporates the precise mass of each isotope.

Isotopic Composition and Atomic Masses
The following table summarizes the isotopes present in 4-Fluoroiodobenzene-¹³C₆ and their

respective atomic masses.

Element Isotope Quantity Atomic Mass (Da)

Carbon ¹³C 6 13.003354835[1][2][3]

Hydrogen ¹H 4 1.00782503223[4]

Fluorine ¹⁹F 1 18.998403163[5][6]

Iodine ¹²⁷I 1 126.9044719[7][8]
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Calculation of Molecular Weight
The monoisotopic molecular weight is calculated as follows:

(6 × 13.003354835 Da) + (4 × 1.00782503223 Da) + (1 × 18.998403163 Da) + (1 ×

126.9044719 Da) = 227.954304 Da

Summary of Molecular Weight Data
Compound Chemical Formula Molecular Weight (Da)

4-Fluoroiodobenzene-¹³C₆ ¹³C₆H₄FI 227.954304

4-Fluoroiodobenzene

(unlabeled)
C₆H₄FI 221.93418[9]

Experimental Verification Protocol: High-Resolution
Mass Spectrometry (HRMS)
To experimentally verify the molecular weight of 4-Fluoroiodobenzene-¹³C₆, high-resolution

mass spectrometry is the preferred method. This technique can accurately determine the

mass-to-charge ratio (m/z) of the molecular ion, allowing for confirmation of the isotopic

composition.

Objective
To determine the accurate mass of the molecular ion of 4-Fluoroiodobenzene-¹³C₆ and confirm

its elemental composition.

Materials and Instrumentation
Sample: 4-Fluoroiodobenzene-¹³C₆, ~1 mg

Solvent: Acetonitrile (HPLC grade) or other suitable solvent

Instrumentation: A high-resolution mass spectrometer, such as an Orbitrap or a Time-of-

Flight (TOF) instrument, equipped with an appropriate ionization source (e.g., Electrospray

Ionization - ESI, or Atmospheric Pressure Chemical Ionization - APCI).
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Methodology
Sample Preparation:

Prepare a stock solution of 4-Fluoroiodobenzene-¹³C₆ at a concentration of 1 mg/mL in the

chosen solvent.

From the stock solution, prepare a dilute working solution (e.g., 1-10 µg/mL) for infusion or

injection into the mass spectrometer.

Instrument Calibration:

Calibrate the mass spectrometer according to the manufacturer's instructions using a

standard calibration mixture appropriate for the desired mass range. This ensures high

mass accuracy.

Ionization:

Introduce the sample into the ionization source. For a non-polar compound like this, APCI

in positive or negative ion mode may be more effective than ESI.

Optimize the ionization source parameters (e.g., spray voltage, capillary temperature, gas

flows) to achieve a stable and robust signal for the molecular ion.

Mass Analysis:

Acquire mass spectra in full scan mode over a relevant m/z range (e.g., m/z 100-500).

Ensure the instrument is operating at a high resolving power (e.g., > 60,000) to enable

accurate mass measurement.

Data Analysis:

Identify the peak corresponding to the molecular ion ([M]⁺ or [M]⁻).

Determine the experimentally measured m/z value of this peak.
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Compare the measured accurate mass with the theoretical calculated mass (227.954304

Da). The mass error should ideally be less than 5 ppm.

Analyze the isotopic pattern of the molecular ion peak to further confirm the presence of

the ¹³C₆ label.

Visual Diagrams
Logical Relationship of Molecular Weight Calculation
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Caption: Calculation of the molecular weight from constituent atomic masses.

Experimental Workflow for HRMS Analysis
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Caption: Workflow for the experimental verification of molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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